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Compound of Interest

(R,R)-(+)-Bis(alpha-
Compound Name:

methylbenzyl)amine Hydrochloride

Cat. No.: B042209

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R,R)-(+)-Bis(a-
methylbenzyl)amine Hydrochloride, a chiral amine widely utilized in asymmetric synthesis. The
document details its physicochemical properties, synthesis protocols, and applications, with a
focus on enabling researchers to effectively utilize this compound in their work.

Core Molecular Information

(R,R)-(+)-Bis(a-methylbenzyl)amine Hydrochloride is a chiral secondary amine salt. Its
enantiomerically pure nature makes it a valuable reagent in the synthesis of chiral molecules,
particularly in the pharmaceutical industry.

Physicochemical Data

A summary of the key quantitative data for (R,R)-(+)-Bis(a-methylbenzyl)amine Hydrochloride
is presented in the table below for easy reference and comparison.
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Property

Value

Reference

Molecular Weight

261.79 g/mol

[1]

Molecular Formula

C16H19N-HCI (or C16H20CIN)

(112131

CAS Number 82398-30-9 [2][4]
White to light yellow crystalline

Appearance [3]
powder

Melting Point ~260 °C [3]

Boiling Point 296.5 °C at 760 mmHg [3]

Flash Point 137.2°C [3]

" Soluble in DMSO and
Solubility [2]

Methanol

Optical Rotation

+70.0 to +76.0 deg (c=3,
EtOH)

[4]

Molecular Structure

The structure of (R,R)-(+)-Bis(a-methylbenzyl)amine Hydrochloride consists of a central
nitrogen atom bonded to two (R)-a-methylbenzyl groups and protonated with hydrochloric acid.
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(R,R)-Bis(alpha-phenylethyl)amine Acryloyl Chloride

Reaction

(S)-alpha-phenylethylamine

1,4-Addition 1,4-Addition

iastereoselectiv

Hydrogenolysis & Hydrolysis

Cleavage

Chiral beta-Amino Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzyl)amine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042209#r-r-bis-alpha-methylbenzyl-amine-
hydrochloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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